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Cat. No.: B1265955
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Amberlyst® 15 is a strongly acidic, macroreticular polymeric catalyst widely utilized in a vast
array of organic reactions.[1][2] Its robust nature, high thermal and chemical stability, and
heterogeneous form make it an invaluable tool in various stages of research, development, and
commercial production. This guide provides an in-depth overview of the structure, composition,
and key properties of Amberlyst® 15, along with detailed experimental protocols for its
characterization.

Core Structure and Composition

Amberlyst® 15 is a bead-form, strongly acidic catalyst based on a crosslinked styrene-
divinylbenzene (DVB) copolymer matrix.[1][2] Its key structural features are:

» Polymeric Backbone: A macroporous network of polystyrene chains crosslinked with
divinylbenzene. This structure provides a large surface area and a rigid, open-pore
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framework that allows for the efficient diffusion of reactants and products, even in non-
swelling organic media.[1][2][3]

o Functional Group: The acidity of Amberlyst® 15 is derived from the sulfonic acid (-SOsH)
groups chemically bonded to the aromatic rings of the polystyrene backbone.[1][4][5] These
groups are the active sites for catalysis and ion exchange.

Below is a diagram illustrating the chemical structure of Amberlyst® 15.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1SO 9277:2010 Determination of the specific surface area of solids by gas adsorption -
BET method [goldapp.com.cn]

e 2. webstore.ansi.org [webstore.ansi.org]

e 3.1S0, ASTM, DIN testing standards for BET surface area, pore size, particle size
distribution, therma [goldapp.com.cn]

e 4. standards.iteh.ai [standards.iteh.ali]
o 5. webstore.ansi.org [webstore.ansi.org]

 To cite this document: BenchChem. [Amberlyst® 15: A Comprehensive Technical Guide].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265955/docs#amberlyst-15-a-comprehensive-
technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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